Methylsulfamoyl Substituent Confers Distinct Metabolic Stability Compared to Methylsulfonyl Analog
The N-methylsulfamoyl (–SO₂NHCH₃) substituent in 5-(methylsulfamoyl)pyridine-2-carboxylic acid provides a hydrogen-bond donor capacity absent in the corresponding methylsulfonyl (–SO₂CH₃) analog, 5-(methylsulfonyl)pyridine-2-carboxylic acid (CAS 1186663-48-8). This structural divergence fundamentally alters metabolic fate: sulfonamide-containing compounds are susceptible to N-glucuronidation, N-sulfation, and N-demethylation pathways, whereas sulfones lack the NH handle for direct Phase II conjugation [1]. Pyridine-2-carboxylic acid derivatives are known substrates for aldehyde oxidase (AO)-mediated oxidation [2], and the presence of the methylsulfamoyl group may modulate AO susceptibility relative to the methylsulfonyl analog, which lacks the electron-withdrawing sulfonamide nitrogen.
| Evidence Dimension | Metabolic conjugation susceptibility |
|---|---|
| Target Compound Data | N-methylsulfamoyl group (–SO₂NHCH₃) with NH hydrogen-bond donor; molecular weight 216.22 g/mol |
| Comparator Or Baseline | 5-(Methylsulfonyl)pyridine-2-carboxylic acid (CAS 1186663-48-8): methylsulfonyl group (–SO₂CH₃) without NH donor; molecular weight 201.20 g/mol |
| Quantified Difference | Presence vs. absence of Phase II conjugation handle (NH site); molecular weight difference: +15.02 g/mol |
| Conditions | In vitro hepatic metabolism models; Phase II conjugation assays (glucuronidation, sulfation) |
Why This Matters
The differential metabolic conjugation liability directly impacts compound half-life, clearance rate, and suitability for in vivo studies—critical parameters for lead optimization decisions.
- [1] Nature Scientific Reports. Figure 9: Possible Phase II Metabolites of Candidate Compound P-902. 2017. View Source
- [2] GitHub Metabolism Database. Aldehyde Oxidase-Mediated Oxidation of Heterocyclic Carboxylic Acids. 2017. View Source
